1-(2-Methylaminopropyl)adamantane hydrochloride
Overview
Description
Adamantylmethamphetamine HCl is a potential antidepressant and anti-Parkinson agent. Adamantylmethamphetamine HCl was discontinued (DEA controlled substance).
Scientific Research Applications
Synthesis and Pharmaceutical Applications
- Memantine Hydrochloride Synthesis : An economical new process route has been developed for large-scale synthesis of memantine hydrochloride, an anti-Alzheimer's drug, involving the conversion of 1,3-dimethyl adamantane to a formamide intermediate and then to 1-amino-3,5-dimethyl adamantane hydrochloride (Jambula Mukunda Reddy et al., 2007).
Crystal Structure and Physical Properties
- Crystal Structure Prediction : Crystal structure prediction (CSP) was used to understand the hydration propensities of substituted adamantane hydrochloride salts, including memantine hydrochloride. CSP successfully rationalized the different hydration propensities of these compounds (S. Mohamed, D. P. Karothu, & P. Naumov, 2016).
Thermal Behavior and Kinetic Studies
- Thermal Stability Analysis : Adamantan-2-one, a precursor in the synthesis of various pharmacologically active substances including memantine hydrochloride, was studied for its thermal stability and potential interactions with various excipients used in drug formulations (G. Vlase et al., 2017).
Pharmacokinetics and Medicinal Chemistry
- Preclinical Pharmacokinetics Study : 1-amino-3-methyl-5-nitrate methyl adamantane hydrochloride (MN-08), a novel nitrate derivative of memantine, was studied in rats for its potential in treating Alzheimer's disease. Preliminary pharmacokinetic data of MN-08 in biological samples were obtained to facilitate further research on its efficacy (C. Luo et al., 2017).
- Use in Medicinal Chemistry : The importance and recent discoveries of adamantane derivatives in Medicinal Chemistry were summarized, focusing on their absorption, distribution, metabolism, or excretion (ADME) properties, hydrophobic effects, ion channels, and their role as a rigid scaffold in drug design (G. Lamoureux & Graciela Artavia, 2010).
properties
CAS RN |
19835-42-8 |
|---|---|
Product Name |
1-(2-Methylaminopropyl)adamantane hydrochloride |
Molecular Formula |
C14H26ClN |
Molecular Weight |
243.81 g/mol |
IUPAC Name |
1-(1-adamantyl)-N-methylpropan-2-amine;hydrochloride |
InChI |
InChI=1S/C14H25N.ClH/c1-10(15-2)6-14-7-11-3-12(8-14)5-13(4-11)9-14;/h10-13,15H,3-9H2,1-2H3;1H |
InChI Key |
RQLUJIORESNTSA-UHFFFAOYSA-N |
SMILES |
CC(CC12CC3CC(C1)CC(C3)C2)NC.Cl |
Canonical SMILES |
CC(CC12CC3CC(C1)CC(C3)C2)NC.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
Related CAS |
56558-34-0 (Parent) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Adamantylmethamphetamine; Adamantylmethamphetamine HCl; Adamantyl methamphetamine; Adamantyl methamphetamine HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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